methyl 4-{[3-nitro-4-(1-pyrrolidinyl)benzoyl]amino}benzoate

• IUPAC Name: methyl 4-[(3-nitro-4-pyrrolidin-1-ylbenzoyl)amino]benzoate
• InChI: InChI=1S/C19H19N3O5/c1-27-19(24)13-4-7-15(8-5-13)20-18(23)14-6-9-16(17(12-14)22(25)26)21-10-2-3-11-21/h4-9,12H,2-3,10-11H2,1H3,(H,20,23)
• InChI Key: DUBSGLMNHCLIND-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)N3CCCC3)[N+](=O)[O-]
• Molecular Formula: C19H19N3O5
• Molecular Weight: 369.4 g/mol

Description

Methyl 4-{[3-nitro-4-(1-pyrrolidinyl)benzoyl]amino}benzoate, also known as NPB-MX, is a novel synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a derivative of the well-known designer drug, MXE, and has been shown to have unique properties that make it a promising candidate for a range of research studies.

Mechanism of Action

The exact mechanism of action of methyl 4-{[3-nitro-4-(1-pyrrolidinyl)benzoyl]amino}benzoate is not yet fully understood. However, it is believed to act as a selective NMDA receptor antagonist, which means it blocks the activity of a specific type of receptor in the brain. This receptor plays a key role in the regulation of synaptic plasticity, which is the ability of the brain to change and adapt over time.
Biochemical and Physiological Effects:
methyl 4-{[3-nitro-4-(1-pyrrolidinyl)benzoyl]amino}benzoate has been shown to have a range of biochemical and physiological effects on the body. In studies on rats, it has been shown to have a significant impact on the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to have anxiolytic and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 4-{[3-nitro-4-(1-pyrrolidinyl)benzoyl]amino}benzoate for lab experiments is its unique mechanism of action. As a selective NMDA receptor antagonist, it offers a novel approach to studying the regulation of synaptic plasticity in the brain. However, one of the limitations of using methyl 4-{[3-nitro-4-(1-pyrrolidinyl)benzoyl]amino}benzoate in lab experiments is its relatively new status as a synthetic compound. This means that there is still much to be learned about its effects on the body, and caution should be taken when using it in research studies.

Future Directions

There are many potential future directions for the study of methyl 4-{[3-nitro-4-(1-pyrrolidinyl)benzoyl]amino}benzoate. One area of interest is in the development of new treatments for neurological disorders. It has been suggested that methyl 4-{[3-nitro-4-(1-pyrrolidinyl)benzoyl]amino}benzoate may be useful in the treatment of depression, anxiety, and schizophrenia, and further research in this area is needed. Another potential direction is in the study of the long-term effects of methyl 4-{[3-nitro-4-(1-pyrrolidinyl)benzoyl]amino}benzoate on the brain and body. As a relatively new synthetic compound, there is still much to be learned about its safety and efficacy in the long term.

Scientific Research Applications

Methyl 4-{[3-nitro-4-(1-pyrrolidinyl)benzoyl]amino}benzoate has shown potential applications in a range of scientific research studies. One of the main areas of interest is in the field of neuroscience, where it has been shown to have unique effects on the brain. It has been suggested that methyl 4-{[3-nitro-4-(1-pyrrolidinyl)benzoyl]amino}benzoate may be useful in the study of various neurological disorders, including depression, anxiety, and schizophrenia.